Cas no 24386-88-7 (7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-bromo-N-methyl-7-b-D-ribofuranosyl-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-bromo-N-methyl-7-b-D-ribofuranosyl-
• CAS No: 24386-88-7
• MF: C₁₂H₁₅BrN₄O₄
• MW: 359.175901651382
• CID: 274978
• PubChem ID: 268857
• Update Time: 2025-04-19

7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-bromo-N-methyl-7-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-bromo-N-methyl-7-b-D-ribofuranosyl-
• 2-[5-bromo-4-(methylamino)pyrrolo[2,3-d]pyrimidin-7-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• 5-bromo-n-methyl-7-pentofuranosyl-7h-pyrrolo[2,3-d]pyrimidin-4-amine
• AC1L6L5X
• AC1Q26L2
• AR-1G7534
• NSC109312
• DTXSID30296434
• NSC-109312
• 24386-88-7

• Inchi： 1S/C12H15BrN4O4/c1-14-10-7-5(13)2-17(11(7)16-4-15-10)12-9(20)8(19)6(3-18)21-12/h2,4,6,8-9,12,18-20H,3H2,1H3,(H,14,15,16)
• InChI Key： JRADVRXGBGWSNP-UHFFFAOYSA-N
• SMILES： BrC1C2=C(NC)N=CN=C2N(C=1)C1C(C(C(CO)O1)O)O

Computed Properties

• Exact Mass: 358.02775
• Monoisotopic Mass: 358.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 2.04
• Boiling Point: 665.4°Cat760mmHg
• Flash Point: 356.2°C
• Refractive Index: 1.795
• PSA: 112.66
• LogP: -0.08000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrrolopyrimidine nucleosides and nucleotides Pyrrolopyrimidine nucleosides and nucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrrolopyrimidine nucleosides and nucleotides